Cas no 888419-87-2 (N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide)

• Product Name: N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
• CAS No: 888419-87-2
• MF: C₁₉H₁₉N₅O₃S
• MW: 397.450862169266
• CID: 6320211
• PubChem ID: 135701005
• Update Time: 2025-05-30

N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
• F1880-1171
• AB00676890-01
• AKOS024616803
• N-[4-amino-6-oxo-2-(pyridin-2-ylmethylsulfanyl)-1H-pyrimidin-5-yl]-4-ethoxybenzamide
• N-(4-amino-6-oxo-2-((pyridin-2-ylmethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
• 888419-87-2

• Inchi： 1S/C19H19N5O3S/c1-2-27-14-8-6-12(7-9-14)17(25)22-15-16(20)23-19(24-18(15)26)28-11-13-5-3-4-10-21-13/h3-10H,2,11H2,1H3,(H,22,25)(H3,20,23,24,26)
• InChI Key： ITTYQUQWGPHZSR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CN=1)C1=NC(=C(C(N1)=O)NC(C1C=CC(=CC=1)OCC)=O)N

Computed Properties

• Exact Mass: 397.12086066g/mol
• Monoisotopic Mass: 397.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide

N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide: A Comprehensive Overview of Its Properties and Applications

The compound N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide (CAS No. 888419-87-2) is a specialized chemical entity that has garnered significant attention in the pharmaceutical and biochemical research communities. Its complex structure, featuring a pyrimidine core with pyridine and benzamide substituents, makes it a subject of interest for drug discovery and development. This article delves into the properties, applications, and market dynamics of this compound, while also addressing frequently asked questions and trending topics in the field.

One of the most intriguing aspects of N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide is its potential role in enzyme inhibition. Researchers are particularly interested in how its sulfanyl and amino functional groups interact with biological targets. Recent studies suggest that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. This aligns with the growing demand for novel therapeutics in autoimmune diseases, a hot topic in current medical research.

The CAS No. 888419-87-2 compound also demonstrates notable solubility and stability under various conditions, which is crucial for its formulation in pharmaceutical products. Its ethoxybenzamide moiety enhances its lipophilicity, potentially improving its bioavailability—a key consideration in drug design. These properties are frequently searched by chemists and formulators looking for compounds with optimal pharmacokinetic profiles.

In the realm of organic synthesis, N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide serves as a valuable intermediate. Its pyrimidine scaffold is a common motif in many biologically active molecules, and researchers are exploring its utility in constructing more complex heterocyclic systems. This has led to a surge in inquiries about its synthetic routes and scalability, reflecting the compound's importance in medicinal chemistry.

Market trends indicate a rising interest in CAS No. 888419-87-2, particularly from pharmaceutical companies focusing on small molecule therapeutics. The compound's unique structure offers opportunities for patentable derivatives, a strategy often employed to extend drug exclusivity. Analysts note that the demand for such specialized intermediates is expected to grow, driven by the increasing investment in precision medicine and targeted therapies.

From a safety perspective, N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide has been studied for its environmental and toxicological profile. While comprehensive data is still emerging, preliminary assessments suggest that it requires standard laboratory handling precautions. This information is particularly relevant for researchers who frequently search for compound safety guidelines and material handling protocols.

The compound's potential extends beyond pharmaceuticals. Some studies are investigating its use in material science, particularly in the development of functional materials with specific electronic properties. The pyridine and pyrimidine rings in its structure make it an interesting candidate for creating novel organic semiconductors, a field that has seen exponential growth in recent years.

For researchers working with CAS No. 888419-87-2, understanding its spectroscopic characteristics is essential. The compound exhibits distinct NMR and mass spectrometry signatures that aid in its identification and purity assessment. These analytical aspects are commonly searched by quality control specialists and analytical chemists in the pharmaceutical industry.

In conclusion, N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide represents a fascinating case study in modern chemical research. Its multifaceted applications—from drug discovery to material science—coupled with its unique structural features, make it a compound of significant scientific and commercial interest. As research continues to uncover its full potential, this molecule is likely to remain at the forefront of several cutting-edge scientific developments.